Cas no 680579-23-1 (2-[2-nitro-4-(trifluoromethyl)phenoxy]phenol)

2-[2-nitro-4-(trifluoromethyl)phenoxy]phenol structure
680579-23-1 structure
Product Name:2-[2-nitro-4-(trifluoromethyl)phenoxy]phenol
CAS No:680579-23-1
MF:C13H8F3NO4
MW:299.202134132385
CID:1729058
PubChem ID:2779537
Update Time:2025-04-21

2-[2-nitro-4-(trifluoromethyl)phenoxy]phenol Chemical and Physical Properties

Names and Identifiers

    • 2-[2-nitro-4-(trifluoromethyl)phenoxy]phenol
    • ZINC00152800
    • AC1MCVRO
    • CTK5I2708
    • MolPort-001-773-877
    • KUC106746N
    • BTB04430
    • AKOS009158896
    • AG-A-34301
    • KSC-11-223-1
    • ZINC00152800; AC1MCVRO; CTK5I2708; MolPort-001-773-877; KUC106746N; BTB04430; AKOS009158896; AG-A-34301; KSC-11-223-1;
    • DTXSID20381469
    • 680579-23-1
    • QSRAHHNCLOLHMK-UHFFFAOYSA-N
    • Inchi: 1S/C13H8F3NO4/c14-13(15,16)8-5-6-11(9(7-8)17(19)20)21-12-4-2-1-3-10(12)18/h1-7,18H
    • InChI Key: QSRAHHNCLOLHMK-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC=CC=1O)(F)F

Computed Properties

  • Exact Mass: 299.04054222g/mol
  • Monoisotopic Mass: 299.04054222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 75.3Ų
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